1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine

• Molecular Formula: C11H16ClN3O3S
• Molecular Weight: 305.78 g/mol
• IUPAC Name: 1-(5-chloro-4-ethoxypyridin-3-yl)sulfonylpiperazine
• InChI: InChI=1S/C11H16ClN3O3S/c1-2-18-11-9(12)7-14-8-10(11)19(16,17)15-5-3-13-4-6-15/h7-8,13H,2-6H2,1H3
• InChI Key: ADNGHUKNWQDRMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=NC=C1S(=O)(=O)N2CCNCC2)Cl

Description

1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine is a sulfonyl piperazine derivative characterized by a 5-chloro-4-ethoxy-substituted pyridine ring linked to a piperazine moiety via a sulfonyl group. Sulfonyl piperazines are widely explored in medicinal chemistry due to their modular structure, enabling diverse biological activities such as enzyme inhibition, cytotoxicity, and receptor modulation .

Preparation Methods

The synthesis of 1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine typically involves the reaction of 5-chloro-4-ethoxypyridine-3-sulfonyl chloride with piperazine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product. The product is then purified by recrystallization or column chromatography.

Chemical Reactions Analysis

1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent and reaction conditions used.

Reduction: Reduction of this compound can lead to the formation of the corresponding amine or alcohol derivatives.

Substitution: The chlorine atom in the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Hydrolysis: The sulfonyl group can be hydrolyzed under acidic or basic conditions to form the corresponding sulfonic acid.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid, reducing agents like lithium aluminum hydride or sodium borohydride, and nucleophiles like amines or thiols.

Scientific Research Applications

1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other organic compounds, particularly those containing piperazine or pyridine moieties.

Biology: This compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential use in the development of new pharmaceuticals, particularly those targeting neurological or psychiatric disorders.

Industry: This compound is used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine is not fully understood, but it is believed to involve interactions with specific molecular targets, such as enzymes or receptors. The sulfonyl group is known to form strong interactions with proteins, which can lead to inhibition or activation of their biological functions. The piperazine ring can also interact with various biological targets, potentially leading to changes in cellular signaling pathways.

Comparison with Similar Compounds

Structural Analogs with Pyridine Sulfonyl Groups

1-((5-Chloro-4-propoxypyridin-3-yl)sulfonyl)piperazine (CAS 1352483-16-9)

• Structural Difference : The ethoxy group in the target compound is replaced with a propoxy group.
• Synthesis : Both compounds likely follow similar routes (e.g., reaction of pyridine sulfonyl chloride with piperazine in THF or DCM, as in ) .

1-((6-Chloropyridin-3-yl)sulfonyl)-4-methylpiperazine (CAS 64614-53-5)

• Structural Difference : Chlorine is at the 6-position of pyridine, and the piperazine has a 4-methyl substituent.
• Impact : The 6-chloro substitution may alter electronic effects on the sulfonyl group, while N-methylation could reduce basicity and affect receptor interactions .

Phenyl Sulfonyl Piperazine Derivatives

1-((4-Substitutedphenyl)sulfonyl)piperazine (a–c)

• Examples : 4-chloro, 4-methoxy, and 4-nitro phenyl derivatives.
• Comparison :
  • Synthesis : Prepared via sulfonyl chloride and piperazine in THF, analogous to pyridine-based compounds .
  • Bioactivity : Phenyl derivatives in exhibit cytotoxicity (e.g., 6d–6l with IC50 values <10 µM against cancer cell lines), suggesting the pyridine analog may share similar mechanisms but with modified selectivity .

AZ1 (Trifluoromethylphenyl-N-acetyl indoline sulfonyl piperazine)

• Structural Difference : AZ1 features a trifluoromethylphenyl and indoline group, unlike the pyridine moiety.
• Bioactivity : AZ1 inhibits LpxH in E. coli (MIC ~2 µg/mL), highlighting the scaffold’s versatility for targeting bacterial enzymes. The pyridine analog’s activity against LpxH remains unstudied but could differ due to altered π-π stacking or hydrogen bonding .

Sulfonyl Piperazines with Heterocyclic Moieties

1-(3-Chlorophenyl)-4-((5-phenyl-1,3-thiazol-4-yl)sulfonyl)piperazine

• Structural Feature : Incorporates a thiazole ring.

2.3.2 ASP (1-[(4-bromophenoxy)acetyl]-4-[(4-fluorophenyl)sulfonyl]piperazine)

• Bioactivity : ASP mimics auxin in Arabidopsis, inhibiting root elongation. The target compound’s pyridine group may confer distinct bioactivity in eukaryotic systems .

Data Tables

Table 1: Structural Comparison of Key Sulfonyl Piperazines

Compound Name	Sulfonyl Substituent	Piperazine Modification	Key Biological Activity	Reference
1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine	5-Chloro-4-ethoxy-pyridin-3-yl	None	Under investigation	Target
1-((5-Chloro-4-propoxypyridin-3-yl)sulfonyl)piperazine	5-Chloro-4-propoxy-pyridin-3-yl	None	Not reported
AZ1	Trifluoromethylphenyl	N-acetyl indoline	LpxH inhibition (Antibacterial)
1-(4-Chlorobenzhydryl)piperazine derivatives	Benzhydryl, 4-chloro	4-Chlorobenzhydryl	Cytotoxicity (IC50: 1–10 µM)

Key Research Findings

• Synthetic Flexibility : The sulfonyl piperazine scaffold allows modular substitutions, enabling rapid diversification (e.g., pyridine vs. phenyl groups) .
• Bioactivity Trends :
  • Bulky substituents (e.g., benzhydryl) enhance cytotoxicity by interacting with hydrophobic protein pockets .
  • Electron-withdrawing groups (e.g., chloro, trifluoromethyl) improve enzyme inhibition potency .
• Unanswered Questions : The target compound’s antibacterial or cytotoxic activity remains uncharacterized, warranting comparative studies with analogs like AZ1 or derivatives.

Biological Activity

1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the following characteristics:

• Molecular Formula : C11H16ClN3O3S
• Molecular Weight : 305.78 g/mol
• IUPAC Name : 1-(5-chloro-4-ethoxypyridin-3-yl)sulfonylpiperazine

The structural features include a piperazine ring and a sulfonyl group linked to a pyridine derivative, which may contribute to its biological activity.

Biological Activity

Research indicates that 1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine exhibits various biological activities. Key areas of investigation include:

• Antimicrobial Activity : The compound has shown potential against various bacterial strains, suggesting its use as an antimicrobial agent.
• Antidepressant Properties : Similar piperazine derivatives have been linked to antidepressant effects, warranting further exploration of this compound's psychotropic potential.
• Anticancer Activity : Preliminary studies suggest that it may inhibit the growth of cancer cells, particularly in non-small-cell lung carcinoma (NSCLC) models.

The mechanisms through which 1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine exerts its effects are not fully elucidated but may involve:

• Receptor Interactions : The sulfonamide functionality may enhance binding affinity to specific receptors involved in neurotransmission and cellular signaling.
• Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes critical for cell proliferation and survival, indicating a possible pathway for its anticancer effects.

Study on Antimicrobial Activity

A study conducted on various derivatives of piperazine, including 1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine, demonstrated significant antibacterial activity against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values indicated effective inhibition at low concentrations.

Compound	MIC (µg/mL)	Bacterial Strain
1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine	32	E. coli
1-(2-(6-Chloro-pyridin-3-yloxy)-piperidin)	64	S. aureus

Study on Antidepressant Effects

In behavioral models of depression, the compound showed comparable efficacy to established antidepressants, indicating potential for development as a therapeutic agent.

Anticancer Studies

In vitro studies revealed that 1-((5-Chloro-4-ethoxypyridin-3-yl)sulfonyl)piperazine could reduce cell viability in NSCLC cell lines by inducing apoptosis. The compound was tested alongside standard chemotherapeutics, showing synergistic effects that enhance overall efficacy.